Cas no 899728-57-5 (ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899728-57-5
• MF: C₂₀H₁₅F₃N₂O₆S
• MW: 468.403114557266
• CID: 5485786
• Update Time: 2025-11-05

ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxo-1-phenyl-4-[3-(trifluoromethyl)phenyl]sulfonyloxypyridazine-3-carboxylate
• ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H15F3N2O6S/c1-2-30-19(27)18-16(12-17(26)25(24-18)14-8-4-3-5-9-14)31-32(28,29)15-10-6-7-13(11-15)20(21,22)23/h3-12H,2H2,1H3
• InChI Key： JUFQAMBTPJHDSN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OS(C1=CC=CC(C(F)(F)F)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate (CAS No. 899728-57-5)

Ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate (CAS No. 899728-57-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and development.

The molecular formula of this compound can be represented as C₂₁H₁₅F₃N₂O₆, which highlights its complexity and the presence of several key functional groups. The presence of a phenyl ring, a dihydropyridazine core, and a trifluoromethyl substituent on the benzenesulfonyloxy group contributes to its unique chemical properties. These features not only make it an interesting subject for synthetic chemistry but also open up possibilities for its application in various biological and pharmacological contexts.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their potential therapeutic applications. The dihydropyridazine scaffold, in particular, has been extensively studied for its role in the synthesis of bioactive molecules. Ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate is no exception and has been the focus of several research endeavors aimed at elucidating its pharmacological properties.

The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its incorporation into the molecular structure of this compound suggests that it may exhibit improved pharmacokinetic profiles compared to related analogs. This feature has made it an attractive candidate for further investigation in the development of new therapeutic agents.

The benzenesulfonyloxy group is another important feature of this compound that contributes to its potential biological activity. Sulfonyl groups are frequently found in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The presence of this group in Ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate suggests that it may have interactions with biological targets that could be exploited for therapeutic purposes.

Recent studies have demonstrated the importance of optimizing molecular structures to enhance drug-like properties such as solubility, bioavailability, and target specificity. The complex architecture of Ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate presents an opportunity to explore these factors in detail. Researchers have been particularly interested in how the arrangement of functional groups within the molecule affects its overall biological activity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the dihydropyridazine core and introduce the various substituents. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the structural requirements for biological activity.

In conclusion, Ethyl 6-oxo-1-phenyl-4-{3-(trifluoromethyl)benzenesulfonyloxy}-1,6-dihydropyridazine-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.